Cas no 1849297-96-6 (Cyclopropanemethanesulfonamide, 1-propyl-)

• Product Name: Cyclopropanemethanesulfonamide, 1-propyl-
• CAS No: 1849297-96-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5283469
• Update Time: 2025-10-29

Cyclopropanemethanesulfonamide, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, 1-propyl-

• Inchi： 1S/C7H15NO2S/c1-2-3-7(4-5-7)6-11(8,9)10/h2-6H2,1H3,(H2,8,9,10)
• InChI Key： RKIDSJNTNPXFQE-UHFFFAOYSA-N
• SMILES： C1(CCC)(CS(N)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Cyclopropanemethanesulfonamide, 1-propyl-

Cyclopropanemethanesulfonamide, 1-propyl- (CAS No. 1849297-96-6): A Comprehensive Overview

Cyclopropanemethanesulfonamide, 1-propyl-, identified by its CAS number 1849297-96-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of Cyclopropanemethanesulfonamide, 1-propyl- make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Cyclopropanemethanesulfonamide, 1-propyl- consists of a cyclopropane ring substituted with a methanesulfonamide group, further modified by a propyl chain. This configuration imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets. The cyclopropane moiety is particularly noteworthy, as it introduces rigidity to the molecule, which can enhance binding affinity to specific enzymes or receptors.

In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonamide functional group in Cyclopropanemethanesulfonamide, 1-propyl- suggests potential therapeutic applications in these areas. For instance, sulfonamides are known to inhibit bacterial growth by interfering with folic acid synthesis. This mechanism has been exploited in the development of antibiotics such as sulfamethoxazole and trimethoprim.

Recent research has highlighted the structural optimization of sulfonamides to improve their pharmacological profiles. The introduction of the propyl group in Cyclopropanemethanesulfonamide, 1-propyl- may enhance its metabolic stability and bioavailability. Additionally, computational studies have suggested that this compound could exhibit favorable interactions with biological targets due to its optimized size and shape.

The synthesis of Cyclopropanemethanesulfonamide, 1-propyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These techniques include transition metal-catalyzed reactions and asymmetric synthesis, which are critical for producing enantiomerically pure compounds essential for pharmaceutical applications.

One of the most intriguing aspects of Cyclopropanemethanesulfonamide, 1-propyl- is its potential role in drug discovery. Preclinical studies have demonstrated that sulfonamides can modulate various signaling pathways involved in disease progression. For example, certain sulfonamides have shown promise in inhibiting kinases and other enzymes implicated in cancer cell proliferation. The propyl substituent may further enhance these effects by improving target specificity.

The pharmacokinetic properties of Cyclopropanemethanesulfonamide, 1-propyl- are also of great interest. Studies indicate that the compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Furthermore, preliminary toxicology assessments suggest that it is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

In conclusion, Cyclopropanemethanesulfonamide, 1-propyl- (CAS No. 1849297-96-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for ongoing research efforts. As our understanding of sulfonamides continues to grow, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.